Cas no 1021111-96-5 (2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide)

• Product Name: 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide
• CAS No: 1021111-96-5
• MF: C₂₀H₁₆FN₃O₂S
• MW: 381.42334651947
• CID: 5887793
• PubChem ID: 43936522
• Update Time: 2025-10-31

2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide
• 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide
• VU0633348-1
• F5072-6916
• SR-01000920597
• 1021111-96-5
• AKOS024494946
• SR-01000920597-1
• 2-(2-fluorophenoxy)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)propanamide

• Inchi： 1S/C20H16FN3O2S/c1-13(26-18-5-3-2-4-16(18)21)19(25)22-15-8-6-14(7-9-15)17-12-24-10-11-27-20(24)23-17/h2-13H,1H3,(H,22,25)
• InChI Key： DZDXTQCZNFDYGW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C=CSC3=N2)C=C1)(=O)C(OC1=CC=CC=C1F)C

Computed Properties

• Exact Mass: 381.09472610g/mol
• Monoisotopic Mass: 381.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide

Introduction to 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide (CAS No. 1021111-96-5) in Modern Chemical Biology and Medicinal Chemistry

The compound 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide, identified by its CAS number 1021111-96-5, represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a fluorophenoxyl moiety and an imidazo[2,1-b][1,3]thiazole scaffold suggests potential applications in the development of novel therapeutic agents. The propanamide side chain further enhances its versatility, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The imidazo[2,1-b][1,3]thiazole core is particularly noteworthy, as it has been extensively studied for its biological activity. This scaffold is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a fluorophenoxyl group into this structure not only enhances its solubility but also modulates its binding affinity to biological targets. Such modifications are crucial in optimizing drug-like properties, ensuring better efficacy and reduced toxicity.

The propanamide moiety in the molecule contributes to its stability and bioavailability. This functional group is commonly found in many bioactive compounds, as it helps in improving metabolic stability and facilitating cellular uptake. The combination of these structural elements makes 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide a compelling candidate for further investigation. Researchers have been exploring its potential as a lead compound in the development of new drugs targeting various diseases.

In the realm of oncology, the imidazo[2,1-b][1,3]thiazole scaffold has shown remarkable promise. Several derivatives of this core structure have been reported to inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. The presence of a fluorophenoxyl group in our compound may further enhance its ability to interact with these pathways, potentially leading to more effective anticancer therapies. Preliminary studies suggest that this compound exhibits inhibitory activity against several cancer cell lines, making it a promising candidate for further preclinical development.

Beyond oncology, this compound has also shown potential in other therapeutic areas. For instance, its structural features suggest that it may have anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound could offer new treatment options for patients suffering from such conditions. Additionally, its antimicrobial activity has been explored in recent research. The rise of antibiotic-resistant bacteria necessitates the development of novel antimicrobial agents. The unique structure of our compound may provide a solution to this growing challenge.

The synthesis of 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated the characterization of the compound's structure. These techniques provide detailed information about the molecular structure, helping researchers understand how the compound interacts with biological targets.

In conclusion, 2-(2-fluorophenoxy)-N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide (CAS No. 1021111-96-5) represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, this compound holds great potential for contributing to the development of novel therapeutic agents that can address various diseases.